Cas no 184424-12-2 (2-Azetidinone,4-(formyloxy)-3-(1-methylethyl)-, cis- (9CI))

2-Azetidinone,4-(formyloxy)-3-(1-methylethyl)-, cis- (9CI) structure
184424-12-2 structure
Product name:2-Azetidinone,4-(formyloxy)-3-(1-methylethyl)-, cis- (9CI)
CAS No:184424-12-2
MF:C7H11NO3
MW:157.167142152786
CID:114315
PubChem ID:10607018

2-Azetidinone,4-(formyloxy)-3-(1-methylethyl)-, cis- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 2-Azetidinone,4-(formyloxy)-3-(1-methylethyl)-, cis- (9CI)
    • 2-Azetidinone,4-(formyloxy)-3-(1-methylethyl)-,cis-(9CI)
    • 184424-12-2
    • [(2R,3S)-4-oxo-3-propan-2-ylazetidin-2-yl] formate
    • Inchi: InChI=1S/C7H11NO3/c1-4(2)5-6(10)8-7(5)11-3-9/h3-5,7H,1-2H3,(H,8,10)/t5-,7-/m1/s1
    • InChI Key: ALLKYDBENHOVKN-IYSWYEEDSA-N
    • SMILES: C(O[C@H]1NC(=O)[C@H]1C(C)C)=O

Computed Properties

  • Exact Mass: 157.07393
  • Monoisotopic Mass: 157.07389321g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 179
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 55.4Ų

Experimental Properties

  • PSA: 55.4

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